Cas no 2219376-23-3 (4-Bromo-1-benzothiophene-2-sulfonyl fluoride)

• Product Name: 4-Bromo-1-benzothiophene-2-sulfonyl fluoride
• CAS No: 2219376-23-3
• MF: C₈H₄BrFO₂S₂
• MW: 295.148562431335
• CID: 4787332
• PubChem ID: 137951899
• Update Time: 2025-05-20

4-Bromo-1-benzothiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-Bromobenzo[b]thiophene-2-sulfonyl fluoride
• 4-bromo-1-benzothiophene-2-sulfonyl fluoride
• 4-Bromo-1-benzothiophene-2-sulfonyl fluoride

• Inchi： 1S/C8H4BrFO2S2/c9-6-2-1-3-7-5(6)4-8(13-7)14(10,11)12/h1-4H
• InChI Key： YBBROTWLHRYKGH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(S(=O)(=O)F)S2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8

Additional information on 4-Bromo-1-benzothiophene-2-sulfonyl fluoride

Introduction to 4-Bromo-1-benzothiophene-2-sulfonyl fluoride (CAS No: 2219376-23-3)

4-Bromo-1-benzothiophene-2-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2219376-23-3, belongs to the benzothiophene family, which is well-known for its role in the synthesis of various bioactive molecules. The presence of both bromine and sulfonyl fluoride functional groups makes it a valuable intermediate in the development of complex chemical structures, particularly in medicinal chemistry.

The bromine substituent in 4-Bromo-1-benzothiophene-2-sulfonyl fluoride enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, which are essential for creating intricate molecular frameworks. The sulfonyl fluoride group further contributes to the compound's utility by serving as a leaving group in nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores.

In recent years, the demand for 4-Bromo-1-benzothiophene-2-sulfonyl fluoride has surged due to its role in synthesizing novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with potential applications in treating neurological disorders, cancer, and infectious diseases. For instance, studies have demonstrated its utility in generating benzothiophene-based scaffolds that exhibit inhibitory effects on specific enzymes implicated in these conditions.

One of the most compelling aspects of 4-Bromo-1-benzothiophene-2-sulfonyl fluoride is its adaptability in multi-step synthetic pathways. The combination of the bromine and sulfonyl fluoride moieties allows chemists to tailor the molecule's properties for targeted biological activities. This flexibility has been exploited in the design of kinase inhibitors, where benzothiophene derivatives have shown promise due to their ability to modulate protein-protein interactions.

The pharmaceutical industry has also recognized the significance of 4-Bromo-1-benzothiophene-2-sulfonyl fluoride in drug discovery pipelines. Its incorporation into lead compounds has led to the identification of several high-affinity binders with improved pharmacokinetic profiles. The compound's ability to undergo regioselective modifications has been particularly advantageous in optimizing drug candidates for clinical trials.

Advances in computational chemistry have further enhanced the understanding of how 4-Bromo-1-benzothiophene-2-sulfonyl fluoride behaves in various reaction conditions. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict outcomes with greater accuracy. These computational tools have become indispensable in fine-tuning synthetic strategies and minimizing experimental trial-and-error.

The role of 4-Bromo-1-benzothiophene-2-sulfonyl fluoride extends beyond academia, finding practical applications in industrial settings as well. Chemical manufacturers have developed optimized protocols for its synthesis, ensuring high yields and purity levels suitable for large-scale production. This accessibility has facilitated its use in commercial drug formulations and specialty chemicals.

As research continues to evolve, new methodologies for utilizing 4-Bromo-1-benzothiophene-2-sulfonyl fluoride are being explored. Innovations such as flow chemistry and biocatalysis have opened up avenues for more efficient and sustainable synthetic routes. These advancements align with global efforts to reduce environmental impact while maintaining high standards of chemical synthesis.

The future prospects of 4-Bromo-1-benzothiophene-2-sulfonyl fluoride appear promising, with ongoing studies uncovering novel applications across multiple disciplines. Its unique structural attributes make it a cornerstone compound in medicinal chemistry, driving innovation in drug development and material science. As scientists continue to push the boundaries of synthetic organic chemistry, 4-Bromo-1-benzothiophene-2-sulfonyl fluoride is poised to remain a critical component in their toolkit.